N-(3-(4-Bromo-2,5-bis((2,2-dimethyl-1,3-dioxolan-4-yl)methoxy)phenyl)prop-2-yn-1-yl)acetamide

• Molecular Formula: C23H30BrNO7
• Molecular Weight: 512.4 g/mol
• IUPAC Name: N-[3-[4-bromo-2,5-bis[(2,2-dimethyl-1,3-dioxolan-4-yl)methoxy]phenyl]prop-2-ynyl]acetamide
• InChI: InChI=1S/C23H30BrNO7/c1-15(26)25-8-6-7-16-9-21(28-12-18-14-30-23(4,5)32-18)19(24)10-20(16)27-11-17-13-29-22(2,3)31-17/h9-10,17-18H,8,11-14H2,1-5H3,(H,25,26)
• InChI Key: ASVFHJCNDZVQOT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC#CC1=CC(=C(C=C1OCC2COC(O2)(C)C)Br)OCC3COC(O3)(C)C

Description

N-(3-(4-Bromo-2,5-bis((2,2-dimethyl-1,3-dioxolan-4-yl)methoxy)phenyl)prop-2-yn-1-yl)acetamide is a complex organic compound characterized by its unique structure, which includes a bromo-substituted phenyl ring and acetamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-(4-Bromo-2,5-bis((2,2-dimethyl-1,3-dioxolan-4-yl)methoxy)phenyl)prop-2-yn-1-yl)acetamide typically involves multiple steps. One common method includes the following steps:

Bromination: The starting material, 2,5-dimethoxyphenyl, undergoes bromination using N-bromosuccinimide (NBS) in acetone under reflux conditions to form 4-bromo-2,5-dimethoxyphenyl.

Alkylation: The brominated compound is then alkylated with propargylic alcohol in the presence of a base such as potassium carbonate (K2CO3) and a palladium catalyst (Pd(OAc)2) to introduce the prop-2-yn-1-yl group.

Acetylation: Finally, the compound undergoes acetylation with acetic anhydride to form the acetamide group.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

N-(3-(4-Bromo-2,5-bis((2,2-dimethyl-1,3-dioxolan-4-yl)methoxy)phenyl)prop-2-yn-1-yl)acetamide can undergo various chemical reactions, including:

Substitution Reactions: The bromo group can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, depending on the reagents and conditions used.

Common Reagents and Conditions

Substitution: Common reagents include nucleophiles such as amines or thiols, and the reactions are typically carried out in polar solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation: Oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various derivatives with different functional groups, while oxidation and reduction reactions can modify the oxidation state of the compound .

Scientific Research Applications

N-(3-(4-Bromo-2,5-bis((2,2-dimethyl-1,3-dioxolan-4-yl)methoxy)phenyl)prop-2-yn-1-yl)acetamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antiviral and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(3-(4-Bromo-2,5-bis((2,2-dimethyl-1,3-dioxolan-4-yl)methoxy)phenyl)prop-2-yn-1-yl)acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects . The exact molecular targets and pathways involved are still under investigation.

Comparison with Similar Compounds

Similar Compounds

4-Bromo-2,5-dimethoxyphenyl derivatives: These compounds share a similar core structure and may exhibit comparable chemical and biological properties.

Acetylated phenyl derivatives: These compounds also contain an acetamide group and may have similar reactivity and applications.

Uniqueness

N-(3-(4-Bromo-2,5-bis((2,2-dimethyl-1,3-dioxolan-4-yl)methoxy)phenyl)prop-2-yn-1-yl)acetamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications .